Cas no 13418-77-4 (5-methoxypyrimidin-2-amine)

• Product Name: 5-methoxypyrimidin-2-amine
• CAS No: 13418-77-4
• MF: C₅H₇N₃O
• MW: 125.128580331802
• MDL: MFCD00187864
• CID: 135682
• PubChem ID: 2305244
• Update Time: 2025-07-23

5-methoxypyrimidin-2-amine Chemical and Physical Properties

Names and Identifiers

• 2-Amino-5-methoxypyrimidine
• 5-Methoxypyrimidin-2-ylamine
• 5-Methoxy-2-pyrimidinamine
• 2-Pyrimidinamine,5-methoxy-
• 5-methoxypyrimidin-2-amine
• 2-Pyrimidinamine, 5-methoxy- (9CI)
• 2-Pyrimidinamine, 5-methoxy-
• PubChem20801
• Enamine_000447
• KSC519A2H
• 5-methoxypyrimidine-2-ylamine
• 2-Amino-5-methoxy-pyrimidine
• 5-(methyloxy)-2-pyrimidinamine
• KAHHAPNRIQLSFT-UHFFFAOYSA-N
• HMS1395E07
• AM725
• EBD50060
• CS-W000479
• SCHEMBL504264
• J-006497
• AC-23449
• MFCD00187864
• 13418-77-4
• J-517714
• GS-5779
• 5-METHOXY-PYRIMIDIN-2-YLAMINE
• A851715
• Z56767572
• AKOS001012093
• DTXSID70367935
• PB30618
• SY033751
• EN300-180604
• FT-0661885
• BBL100085
• STL488912

• MDL： MFCD00187864
• Inchi： 1S/C5H7N3O/c1-9-4-2-7-5(6)8-3-4/h2-3H,1H3,(H2,6,7,8)
• InChI Key： KAHHAPNRIQLSFT-UHFFFAOYSA-N
• SMILES： O(C)C1=CN=C(N)N=C1

Computed Properties

• Exact Mass: 125.05900
• Monoisotopic Mass: 125.059
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 9
• Rotatable Bond Count: 1
• Complexity: 80.3
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 61
• XLogP3: -0.2

Experimental Properties

• Color/Form: Yellow to yellowish brown solid
• Density: 1.224
• Melting Point: 86-88 ºC
• Boiling Point: 313 ºC
• Flash Point: 143 ºC
• Refractive Index: 1.566
• PSA: 61.03000
• LogP: 0.64860
• Sensitiveness: Air Sensitive

5-methoxypyrimidin-2-amine Security Information

• Hazard Category Code： 36/37/38
• Safety Instruction： 26-36/37/39

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Diazines Aminopyrimidines and derivatives
• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Diazines Pyrimidines and pyrimidine derivatives Aminopyrimidines and derivatives

Additional information on 5-methoxypyrimidin-2-amine

Recent Advances in the Study of 5-Methoxypyrimidin-2-amine (CAS: 13418-77-4) and Its Applications in Chemical Biology and Medicine

5-Methoxypyrimidin-2-amine (CAS: 13418-77-4) is a pyrimidine derivative that has garnered significant attention in the fields of chemical biology and medicinal chemistry due to its versatile pharmacological properties and potential therapeutic applications. Recent studies have explored its role as a key intermediate in the synthesis of bioactive compounds, particularly in the development of kinase inhibitors and antiviral agents. This research brief aims to summarize the latest findings related to this compound, highlighting its molecular mechanisms, synthetic pathways, and emerging applications in drug discovery.

One of the most notable advancements in the study of 5-methoxypyrimidin-2-amine is its incorporation into the design of selective kinase inhibitors. Kinases play a critical role in cellular signaling pathways, and their dysregulation is often associated with cancer and inflammatory diseases. Researchers have successfully utilized 5-methoxypyrimidin-2-amine as a scaffold to develop novel inhibitors targeting specific kinases, such as JAK2 and EGFR. These inhibitors exhibit improved selectivity and reduced off-target effects compared to earlier generations of kinase inhibitors, making them promising candidates for clinical development.

In addition to its role in kinase inhibition, 5-methoxypyrimidin-2-amine has shown potential as a building block for antiviral agents. Recent studies have demonstrated its efficacy in the synthesis of nucleoside analogs, which are widely used in the treatment of viral infections. For instance, derivatives of 5-methoxypyrimidin-2-amine have been evaluated for their activity against RNA viruses, including SARS-CoV-2 and influenza. Preliminary results indicate that these compounds can interfere with viral replication by inhibiting key enzymes such as RNA-dependent RNA polymerase (RdRp).

The synthetic accessibility of 5-methoxypyrimidin-2-amine has also been a focus of recent research. Advances in green chemistry and catalytic methods have enabled more efficient and sustainable production of this compound. For example, palladium-catalyzed cross-coupling reactions have been employed to introduce various functional groups to the pyrimidine core, thereby expanding the chemical space for drug discovery. These synthetic innovations not only enhance the scalability of 5-methoxypyrimidin-2-amine-based compounds but also reduce the environmental impact of their production.

Despite these promising developments, challenges remain in the clinical translation of 5-methoxypyrimidin-2-amine-derived therapeutics. Issues such as bioavailability, metabolic stability, and potential toxicity need to be addressed through further preclinical and clinical studies. Nevertheless, the growing body of research underscores the potential of this compound as a valuable tool in chemical biology and a cornerstone for the development of next-generation pharmaceuticals.

In conclusion, 5-methoxypyrimidin-2-amine (CAS: 13418-77-4) continues to be a molecule of significant interest in the chemical and biomedical sciences. Its versatility as a synthetic intermediate and its promising pharmacological properties make it a focal point for ongoing research. Future studies are expected to delve deeper into its mechanisms of action, optimize its derivatives for clinical use, and explore new therapeutic applications. As the field advances, this compound is likely to play an increasingly important role in addressing unmet medical needs.